5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid
Overview
Description
“5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid” is a nitrogen-containing heterocyclic compound . It has a molecular weight of 177.16 . The compound is solid in physical form and is stored in a refrigerator .
Synthesis Analysis
Pyrrolopyrazine derivatives, including “5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid”, can be synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The InChI code for “5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid” is 1S/C8H7N3O2/c1-11-4-5 (8 (12)13)6-7 (11)10-3-2-9-6/h2-4H,1H3, (H,12,13) .Chemical Reactions Analysis
The specific chemical reactions involving “5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid” are not clearly recognized .Physical And Chemical Properties Analysis
“5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid” is a solid compound with a molecular weight of 177.16 . It is stored in a refrigerator .Scientific Research Applications
- Pyrrolopyrazine derivatives have demonstrated significant antimicrobial properties. Specifically, 5H-pyrrolo[2,3-b]pyrazine derivatives exhibit antibacterial and antifungal activities . Researchers have explored their potential as novel antibiotics or antifungal agents.
- Some pyrrolopyrazine derivatives, including 5H-pyrrolo[2,3-b]pyrazines, exhibit antiviral activity. These compounds could be investigated further for their potential in combating viral infections .
- 5H-pyrrolo[2,3-b]pyrazine derivatives have shown activity as kinase inhibitors. Kinases play crucial roles in cell signaling pathways, making these compounds interesting targets for drug discovery. Researchers have explored their potential in cancer therapy and other diseases .
- Although not extensively studied, pyrrolopyrazine derivatives may possess anti-inflammatory properties. Investigating their impact on inflammatory pathways could lead to novel therapeutic strategies .
- While research on this aspect is limited, exploring the antioxidant properties of pyrrolopyrazine derivatives could reveal their role in oxidative stress management .
- Pyrrolopyrazine derivatives have been isolated from various sources, including plants, microbes, soil, and marine life. Understanding their natural occurrence and biosynthesis pathways can provide insights into their biological functions .
Antimicrobial Activity
Antiviral Properties
Kinase Inhibition
Anti-Inflammatory Effects
Antioxidant Potential
Natural Product Isolation
Mechanism of Action
Safety and Hazards
Future Directions
Pyrrolopyrazine derivatives, including “5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid”, have exhibited various biological activities such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory . Therefore, these compounds can be used to design and synthesize new leads to treat various diseases .
properties
IUPAC Name |
5-methylpyrrolo[2,3-b]pyrazine-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-11-4-5(8(12)13)6-7(11)10-3-2-9-6/h2-4H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNTXTPZUGLUCLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=NC=CN=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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